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Chemical Identity and Thermodynamic Properties

Dioxohydrazine, more formally known as the cis-isomer of dioxohydrazine, is a gaseous compound with

significant relevance in the reaction pathways of nitrogen oxides. [1]

The table below summarizes its key identifiers and thermochemical properties, which are critical for process

design and energy calculations in research and development:

Property Value / Description

Systematic Name Dioxohydrazine [1]

Common Aliases ONNO; Nitric oxide dimer; Nitrogen monoxide
dimer [1]

Chemical Formula N₂O₂ (represented as ONNO) [1]

CAS RN 16824-89-8 [1]

Standard Enthalpy of Formation (ΔfH°gas,
298.15 K)

171.17 ± 0.14 kJ/mol [1]
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Property Value / Description

Relative Molecular Mass 60.01228 ± 0.00062 g/mol [1]

Synthesis Pathways and Experimental Protocols

While a direct, detailed laboratory synthesis for the isolation of dioxohydrazine is not commonly described,

its formation is a well-established step in the mechanistic pathway of nitric oxide (NO) dimerization and

subsequent reactions.

Primary Formation Mechanism

The principal method for generating dioxohydrazine is through the reversible dimerization of nitric oxide

(NO) radicals. [1]
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Experimental Protocol: In-situ Generation of Dioxohydrazine
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This protocol outlines the procedure for generating and observing dioxohydrazine in a controlled gas-phase

environment.

Principle: Dioxohydrazine (N₂O₂) is formed in equilibrium by pressurizing a reaction vessel with

nitric oxide (NO) gas. Its presence can be inferred spectroscopically or through its subsequent reaction

with oxygen. [2]

Materials and Equipment:

Nitric oxide (NO) gas, high purity (≥99%)

Gas-tight vacuum line or high-pressure reactor
Pressure regulator and gauge

Spectroscopic system (e.g., FTIR, UV-Vis)
Appropriate safety equipment for handling toxic gases (fume hood, gloves, eye protection)

Procedure:

System Preparation: Evacuate the gas-phase reactor to remove all atmospheric components,
especially oxygen and water vapor.

Gas Introduction: Introduce high-purity NO gas into the evacuated reactor. To favor the
dimerization equilibrium, a moderately elevated pressure (e.g., several atmospheres) is

recommended.
Reaction Monitoring: Monitor the reaction mixture using FTIR spectroscopy. The presence of

dioxohydrazine can be identified by its characteristic infrared absorption bands, which are
distinct from those of the NO monomer.

Verification (Optional): To confirm the identity of N₂O₂, introduce a controlled amount of O₂

into the system. The slow, rate-determining step of N₂O₂ + O₂ → 2 NO₂ will consume the

dimer and produce nitrogen dioxide, which can be easily tracked by the appearance of its
characteristic red-brown color and specific IR signatures. [2]

Key Notes:

The dimerization is an equilibrium process. The concentration of dioxohydrazine present will
depend on NO pressure and temperature.

This protocol produces dioxohydrazine in situ; isolation of the pure compound is challenging
due to its reversible nature.

Stability, Reactivity, and Safety Considerations
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Dioxohydrazine is not a stable compound for long-term storage. Its primary significance lies in its role as a

reactive intermediate.

Stability: It exists in a temperature- and pressure-dependent equilibrium with NO monomers. [1] [2]
Reactivity: Its most documented chemical role is as an intermediate in the oxidation of NO to NO₂,

which is a key step in atmospheric chemistry and industrial processes. [2] The reaction N₂O₂ + O₂
→ 2 NO₂ is the rate-determining step in the overall conversion of 2 NO + O₂ → 2 NO₂. [2]

Safety: Given its instability and the high toxicity of NO and NO₂, all work involving this compound
must be conducted in a well-ventilated fume hood with appropriate gas-handling procedures and

personal protective equipment (PPE).

Correlation with Related Nitrogen Oxides

The thermochemical network of dioxohydrazine is highly correlated with other nitrogen oxides. The table

below lists species whose formation enthalpies are most directly linked to that of ONNO, which is important

for computational and kinetic modeling. [1]

Species Name Formula Correlation Coefficient (%) ΔfH°(298.15 K) (kJ/mol)

Dioxohydrazine ONNO (g) 100.0 171.17 ± 0.14

Nitric Oxide NO (g) 94.4 91.143 ± 0.066

Nitrogen Dioxide ONO (g) 94.4 34.071 ± 0.066

Dinitrogen Tetraoxide O₂NNO₂ (g) 91.9 10.90 ± 0.14

The following diagram summarizes the central role of dioxohydrazine in the formation pathways of several

key nitrogen oxides:
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ONNO in Nitrogen Oxide Pathways
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Conclusions

Dioxohydrazine (ONNO) is a well-characterized gaseous intermediate with a standard enthalpy of

formation of 171.17 ± 0.14 kJ/mol. [1] Its primary synthetic access is through the dimerization of NO, and

its main research application is in studying the kinetics and mechanism of NO oxidation. [2] Researchers

should treat it as a transient species within a reaction network rather than a target compound for bulk

synthesis and isolation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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